Cas no 400887-53-8 (7-AZABICYCLO[4.1.0]HEPTA-2,4,6-TRIENE, 3-NITRO-)

• Product Name: 7-AZABICYCLO[4.1.0]HEPTA-2,4,6-TRIENE, 3-NITRO-
• CAS No: 400887-53-8
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• CID: 3329461
• Update Time: 2025-03-27

7-AZABICYCLO[4.1.0]HEPTA-2,4,6-TRIENE, 3-NITRO- Chemical and Physical Properties

Names and Identifiers

• 7-AZABICYCLO[4.1.0]HEPTA-2,4,6-TRIENE, 3-NITRO-

• Inchi： 1S/C6H4N2O2/c9-8(10)4-1-2-5-6(3-4)7-5/h1-3,6H
• InChI Key： LJRPYYQWXBUZTM-UHFFFAOYSA-N
• SMILES： C12C(=N1)C=CC([N+]([O-])=O)=C2

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 247.1±50.0 °C(Predicted)
• pka: -0.91±0.20(Predicted)